(but-3-yn-2-yl)dimethylamine, trifluoroacetic acid
Overview
Description
(but-3-yn-2-yl)dimethylamine, trifluoroacetic acid is a chemical compound with the molecular formula C8H12F3NO2 and a molecular weight of 211.18 . This compound is known for its unique structure, which includes a but-3-yn-2-yl group attached to a dimethylamine moiety, combined with trifluoroacetic acid. It is used in various scientific research applications due to its distinctive chemical properties.
Preparation Methods
The synthesis of (but-3-yn-2-yl)dimethylamine, trifluoroacetic acid involves several steps. One common method includes the reaction of but-3-yn-2-ol with dimethylamine in the presence of a catalyst to form (but-3-yn-2-yl)dimethylamine. This intermediate is then reacted with trifluoroacetic acid under controlled conditions to yield the final product . Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity.
Chemical Reactions Analysis
(but-3-yn-2-yl)dimethylamine, trifluoroacetic acid undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding oxidized products.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced derivatives.
Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups. Common reagents for these reactions include halogens and nucleophiles.
Scientific Research Applications
(but-3-yn-2-yl)dimethylamine, trifluoroacetic acid has several scientific research applications:
Chemistry: It is used as a building block in organic synthesis, facilitating the creation of more complex molecules.
Biology: The compound is studied for its potential biological activities, including its effects on cellular processes.
Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.
Industry: It is used in the production of specialty chemicals and materials, leveraging its unique chemical properties
Mechanism of Action
The mechanism of action of (but-3-yn-2-yl)dimethylamine, trifluoroacetic acid involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and influencing various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context of use .
Comparison with Similar Compounds
(but-3-yn-2-yl)dimethylamine, trifluoroacetic acid can be compared with other similar compounds, such as:
(but-3-yn-2-yl)dimethylamine: Lacks the trifluoroacetic acid component, resulting in different chemical properties and reactivity.
(but-3-yn-2-yl)amine: Contains a primary amine group instead of a dimethylamine group, leading to variations in its chemical behavior.
(but-3-yn-2-yl)methylamine:
These comparisons highlight the uniqueness of this compound, particularly its combination of functional groups that confer distinct chemical and biological properties.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (but-3-yn-2-yl)dimethylamine, trifluoroacetic acid involves the reaction of but-3-yn-2-ol with dimethylamine followed by treatment with trifluoroacetic acid.", "Starting Materials": [ "But-3-yn-2-ol", "Dimethylamine", "Trifluoroacetic acid" ], "Reaction": [ "Step 1: Add but-3-yn-2-ol to a reaction flask", "Step 2: Add dimethylamine to the reaction flask and stir for several hours at room temperature", "Step 3: Add trifluoroacetic acid to the reaction mixture and stir for several more hours", "Step 4: Purify the product by column chromatography or other suitable method" ] } | |
CAS No. |
2624139-40-6 |
Molecular Formula |
C8H12F3NO2 |
Molecular Weight |
211.2 |
Purity |
95 |
Origin of Product |
United States |
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